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Compound of Interest

Compound Name: Biotin-PEG3-NHS ester

Cat. No.: B606135 Get Quote

For researchers, scientists, and professionals in drug development, the effective and safe use

of reagents is paramount. This guide provides an in-depth overview of the safety and handling

precautions for Biotin-PEG3-NHS ester, a common biotinylation reagent.

Chemical and Physical Properties
Biotin-PEG3-NHS ester is a white to off-white solid, which may appear waxy or as a semi-

solid.[1][2][3][4] It is a biotinylation reagent that contains an N-hydroxysuccinimide (NHS) ester

functional group, which reacts with primary amines.[1][3][5][6] This reagent is soluble in organic

solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), as well as in water.[1]

[7]

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C23H36N4O9S[1][4][5][8]

Molecular Weight 544.6 g/mol [1][5]

Appearance
White to off-white solid, may be waxy or semi-

solid[1][2][3][4]

Solubility Soluble in DMSO, DMF, and water[1][7][9]

Purity ≥95%[2][3][4]
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Hazard Identification and Safety Precautions
According to safety data sheets, Biotin-PEG3-NHS ester is classified as a substance that

causes skin irritation and serious eye irritation.[8]

Table 2: Hazard Identification

Hazard Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation[8]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[8]

To mitigate these risks, it is crucial to adhere to the following safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

disposable gloves, and tight-sealing safety goggles.[10][11] In cases of insufficient

ventilation, use a tested and approved respirator.[11]

Handling: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.

[8] Use the reagent in a well-ventilated area.[8] Wash hands thoroughly after handling.[8]

Environmental Precautions: While no special environmental precautions are generally

required, it is good practice to prevent spillage and leakage.[11][12]

First Aid Measures
In case of exposure, follow these first aid measures:

Table 3: First Aid Procedures
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Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, separating the eyelids with

fingers to ensure adequate flushing.[8][12][13]

Remove contact lenses if present and easy to

do.[11] Seek prompt medical attention.[8]

Skin Contact

Wash the affected area with plenty of soap and

water.[8] Remove contaminated clothing and

wash it before reuse.[8] If irritation develops or

persists, seek medical advice.[13]

Ingestion

If swallowed, wash out the mouth with water if

the person is conscious.[12] Do not give

anything by mouth to an unconscious person.

[12] Seek medical advice if symptoms arise.[12]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical advice if

necessary.[12]

Storage and Stability
Proper storage is critical to maintain the reactivity of Biotin-PEG3-NHS ester. The NHS ester

moiety is susceptible to hydrolysis.

Table 4: Storage and Stability Recommendations
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Condition Recommendation

Storage Temperature

Store at -20°C for long-term storage.[2][3][4][5]

[7][8][10][13][14][15] Some suppliers

recommend storage at or below 4°C.[1]

Protection from Moisture

Store in a tightly sealed container with a

desiccant.[1][13] The reagent is moisture-

sensitive.[6]

Inert Atmosphere

For long-term storage, keeping the container

under an inert atmosphere of nitrogen or argon

is recommended.[10][13]

Solid Form Stability

The solid form is stable for at least 2 years from

the date of receipt when stored as directed.[1]

One source suggests a stability of 3 years at

-20°C in powder form.[10]

Solution Stability

Anhydrous stock solutions in solvents like

DMSO or DMF can be stored for several days at

-20°C.[1][9] Aqueous stock solutions should be

prepared immediately before use as the NHS

ester hydrolyzes rapidly in aqueous

environments.[1][9][16] Do not prepare stock

solutions for storage.[6]

Experimental Protocols and Handling Procedures
The following section details a general protocol for protein biotinylation using Biotin-PEG3-
NHS ester, emphasizing safe handling practices.

Reagent Preparation
Equilibration: Before opening, allow the vial of Biotin-PEG3-NHS ester to equilibrate to

room temperature to prevent moisture condensation.[6][16]

Dissolution: Dissolve the required amount of the reagent in an anhydrous water-miscible

organic solvent such as DMSO or DMF immediately before use.[6][9][17]
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Biotinylation Reaction Workflow
The following diagram illustrates a typical workflow for a biotinylation experiment.

Preparation

Reaction

Purification

Equilibrate Biotin-PEG3-NHS
ester to room temperature

Dissolve Biotin-PEG3-NHS
ester in anhydrous DMSO/DMF

Prepare protein solution in
amine-free buffer (pH 7-9)

Add NHS ester solution
to protein solution

Incubate at room temperature
(30-60 min) or on ice (2 hours)

Quench reaction with
amine-containing buffer (e.g., Tris)

Remove excess reagent via
dialysis or gel filtration

Characterize biotinylated protein

Click to download full resolution via product page
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Caption: Workflow for protein biotinylation using Biotin-PEG3-NHS ester.

Detailed Experimental Protocol
Prepare Protein Sample: Dissolve the protein to be labeled in an amine-free buffer with a pH

between 7 and 9, such as phosphate-buffered saline (PBS).[5][6] Avoid buffers containing

primary amines like Tris or glycine, as they will compete with the target protein for reaction

with the NHS ester.[6]

Calculate Reagent Amount: Determine the desired molar excess of the biotinylation reagent.

A 20-fold molar excess is a common starting point.[6]

Reaction:

Add the calculated volume of the dissolved Biotin-PEG3-NHS ester to the protein

solution. The volume of the organic solvent should not exceed 10% of the total reaction

volume.[6]

Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for 2 hours.

[6]

Quenching: Stop the reaction by adding a quenching buffer that contains primary amines,

such as Tris-buffered saline (TBS) or glycine.[6]

Purification: Remove excess, non-reacted biotinylation reagent and byproducts using a

suitable method such as dialysis, gel filtration (desalting columns), or chromatography.[9]

Reaction Mechanism
The NHS ester of Biotin-PEG3-NHS reacts with primary amino groups (-NH2) present on

proteins, such as the side chain of lysine residues and the N-terminus of polypeptides, to form

a stable amide bond.[1][5][6] This reaction is most efficient at a pH range of 7-9.[5]
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Caption: Reaction of Biotin-PEG3-NHS ester with a primary amine on a protein.

Disposal Considerations
Dispose of waste material in accordance with all applicable local, regional, and national

regulations.[11][12] Empty containers may retain product residues and should be handled with

the same precautions as the product itself.[11]

By adhering to these safety and handling guidelines, researchers can confidently and safely

utilize Biotin-PEG3-NHS ester in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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